Cas no 83721-54-4 (Benzamide,N,N'-(9,10-dihydro-4,8-dihydroxy-9,10-dioxo-1,5-anthracenediyl)bis[3-chloro-(9CI))

• Product name: Benzamide,N,N'-(9,10-dihydro-4,8-dihydroxy-9,10-dioxo-1,5-anthracenediyl)bis[3-chloro-(9CI)
• CAS No: 83721-54-4
• MF: C₂₈H₁₆N₂O₆Cl₂
• MW: 547.34244
• CID: 722932
• PubChem ID: 44149747

Benzamide,N,N'-(9,10-dihydro-4,8-dihydroxy-9,10-dioxo-1,5-anthracenediyl)bis[3-chloro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[5-[(3-chlorobenzoyl)amino]-4,8-dihydroxy-9,10-dioxoanthracen-1-yl]benzamide
• N,N'-(9,10-dihydro-4,8-dihydroxy-9,10-dioxoanthracene-1,5-diyl)bis[3-chlorobenzamide]
• N,N'-(9,10-Dihydro-4,8-dihydroxy-9,10-dioxoanthracene-1,5-diyl)bis(3-chlorobenzamide)
• DTXSID40868742
• NS00058884
• EINECS 280-580-1
• 83721-54-4
• Benzamide, N,N'-(9,10-dihydro-4,8-dihydroxy-9,10-dioxo-1,5-anthracenediyl)bis(3-chloro-
• N,N'-(4,8-Dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,5-diyl)bis(3-chlorobenzamide)
• Benzamide,N,N'-(9,10-dihydro-4,8-dihydroxy-9,10-dioxo-1,5-anthracenediyl)bis[3-chloro-(9CI)

• Inchi： InChI=1S/C28H16Cl2N2O6/c29-15-5-1-3-13(11-15)27(37)31-17-7-9-19(33)23-21(17)25(35)24-20(34)10-8-18(22(24)26(23)36)32-28(38)14-4-2-6-16(30)12-14/h1-12,33-34H,(H,31,37)(H,32,38)
• InChI Key： DARKMCJSOWOFLH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)C(=O)NC2=C3C(=C(C=C2)O)C(=O)C4=C(C=CC(=C4C3=O)O)NC(=O)C5=CC(=CC=C5)Cl

Computed Properties

• Exact Mass: 546.039
• Monoisotopic Mass: 546.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133A^2
• XLogP3: 6.2

Experimental Properties

• Density: 1.621
• Boiling Point: 662.1°C at 760 mmHg
• Flash Point: 354.2°C
• Refractive Index: 1.778